![molecular formula C20H23N5O2 B2932073 8-(2,3-Dimethylphenyl)-1-methyl-3-(2-methylprop-2-enyl)-1,3,5-trihydroimidazol idino[1,2-h]purine-2,4-dione CAS No. 919013-06-2](/img/structure/B2932073.png)
8-(2,3-Dimethylphenyl)-1-methyl-3-(2-methylprop-2-enyl)-1,3,5-trihydroimidazol idino[1,2-h]purine-2,4-dione
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Description
8-(2,3-Dimethylphenyl)-1-methyl-3-(2-methylprop-2-enyl)-1,3,5-trihydroimidazol idino[1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C20H23N5O2 and its molecular weight is 365.437. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Evaluation
- The synthesis of derivatives related to the specified compound, such as N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione, has been reported. These compounds exhibit potent ligand activities for 5-HT(1A) receptors. Preliminary pharmacological evaluation indicated potential anxiolytic-like and antidepressant activities, suggesting their promise for further research into new derivatives with potential therapeutic applications (Zagórska et al., 2009).
Antiviral Activity
- Another research avenue involves the synthesis of imidazo[1,2-a]-s-triazine nucleosides and their analogues, demonstrating moderate activity against certain viruses at non-toxic dosage levels. This highlights the potential of purine analogues for antiviral applications (Kim et al., 1978).
Receptor Affinity and Pharmacological Evaluation
- A study on 8-aminoalkyl derivatives of purine-2,6-dione has shown that certain compounds display significant affinity for 5-HT1A, 5-HT2A, and 5-HT7 receptors, along with anxiolytic and antidepressant properties. This suggests that modifications to purine-2,6-dione can yield compounds with notable psychotropic activities (Chłoń-Rzepa et al., 2013).
Anticancer Activity
- Research into carboxamide derivatives of benzo[b][1,6]naphthyridines, which share structural similarities with the given compound, has uncovered potent cytotoxic properties against various cancer cell lines, indicating the potential for anticancer drug development (Deady et al., 2003).
properties
IUPAC Name |
6-(2,3-dimethylphenyl)-4-methyl-2-(2-methylprop-2-enyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O2/c1-12(2)11-25-18(26)16-17(22(5)20(25)27)21-19-23(9-10-24(16)19)15-8-6-7-13(3)14(15)4/h6-8H,1,9-11H2,2-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOFBGENAWBNCSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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